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Plant Materials

For Researchers, Scientists, and Drug Development
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Introduction

Isorhamnetin 3-O-galactoside is a flavonol glycoside, a type of flavonoid, found in various
plant species.[1][2][3] Flavonoids are a class of polyphenolic compounds known for their
diverse biological activities, including antioxidant, anti-inflammatory, and anti-cancer properties.
[1][2][4] Isorhamnetin 3-O-galactoside, specifically, has been noted for its potential
therapeutic applications, such as in managing severe vascular inflammatory diseases.[5][6]
This compound can be found in plants like Salsola collina, Oenanthe javanica, and Opuntia
ficus-indica (Nopal cactus), as well as in common foods such as almonds, beans, and pears.[3]
[6][7][8][9][10][11] The effective extraction and purification of Isorhamnetin 3-O-galactoside
are crucial first steps for research into its pharmacological properties and for potential drug
development.

This document provides detailed protocols for the extraction, purification, and quantification of
Isorhamnetin 3-O-galactoside from plant materials, drawing from established methods for
flavonoid extraction.
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Experimental Workflow

The overall process for isolating Isorhamnetin 3-O-galactoside involves several key stages:
preparation of the plant material, extraction of the crude flavonoid mixture, purification to isolate

the target compound, and finally, quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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